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Abstract
This technical guide provides a comprehensive overview of the fragrance molecule Helional,
from its initial discovery and historical context to its detailed chemical synthesis and the current

understanding of its mechanism of action on olfactory receptors. This document is intended for

researchers, scientists, and professionals in the fields of fragrance chemistry, sensory science,

and drug development, offering a consolidated resource of technical data, experimental

protocols, and signaling pathway visualizations.

Introduction
Helional®, chemically known as 2-Methyl-3-(3,4-methylenedioxyphenyl)propanal, is a

synthetic aromatic aldehyde that has become a cornerstone in modern perfumery since its

introduction.[1][2] Renowned for its unique and complex scent profile, it imparts fresh, aqueous,

and subtly floral notes reminiscent of melon, cyclamen, and sea breeze.[1][3][4] Its stability and

versatility have led to its widespread use in a vast array of consumer products, from fine

fragrances to household cleaners and personal care items.[5][6] This guide delves into the

scientific journey of Helional, offering a detailed exploration of its creation and biological

interaction.

Discovery and History
The journey of Helional began in the laboratories of International Flavors & Fragrances (IFF), a

company at the forefront of fragrance and flavor innovation.
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The Pioneers: Beets and van Essen
Helional was first synthesized and subsequently patented in 1958 by Dutch chemists G. J.

Beets and H. van Essen, both working for IFF.[7] Their work was a significant contribution to

the expanding palette of synthetic fragrance materials available to perfumers at the time.

Commercial Introduction and Impact
Following its discovery, Helional was commercially introduced in the early 1960s.[7] Its novel

"ocean-fresh" character provided a new creative direction in perfumery, moving towards lighter,

more transparent, and aqueous scents. It is considered a key molecule in the development of

marine and "muguet" (lily-of-the-valley) style fragrances.[7]

Physicochemical Properties of Helional
A summary of the key physicochemical properties of Helional is presented in Table 1.
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Property Value Reference

Chemical Name

2-Methyl-3-(3,4-

methylenedioxyphenyl)propan

al

[5][7]

Synonyms
Helional, Ocean Propanal,

Tropional, Floramelon
[7][8]

CAS Number 1205-17-0 [7]

Molecular Formula C₁₁H₁₂O₃ [5][7]

Molecular Weight 192.21 g/mol [7]

Appearance Colorless to pale yellow liquid [3][7]

Odor Profile

Fresh, watery, melon, floral

(heliotrope, lily-of-the-valley),

green

[1][7]

Odor Detection Threshold 0.14 ppb [9]

Boiling Point 282 °C [5]

Density ~1.162 g/cm³ [5]

Flash Point Approximately 100 °C [7]

Chemical Synthesis of Helional
Several synthetic routes for the production of Helional have been developed. The most

common and industrially significant method is the crossed-aldol condensation, though

alternative methods exist.

Crossed-Aldol Condensation Route
This is the most prevalent method for synthesizing Helional. It involves a two-step process

starting from piperonal (also known as heliotropin) and propanal.

Step 1: Crossed-Aldol Condensation
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Reactants: Piperonal and propanal are reacted in the presence of a base catalyst. Common

catalysts include inorganic strong alkalis or, more recently, strongly basic anion exchange

resins to minimize side reactions.

Reaction Conditions: The reaction is typically carried out at a controlled temperature, for

instance, between 20-50 °C.

Intermediate Product: This step yields piperonylidene propanal (an α,β-unsaturated

aldehyde).

Challenges: A key challenge in this step is the potential for self-condensation of propanal,

which can lower the yield of the desired crossed-aldol product. Careful control of reaction

conditions is crucial to maximize the formation of piperonylidene propanal.

Step 2: Selective Hydrogenation

Reactant: The intermediate, piperonylidene propanal, is subjected to selective

hydrogenation.

Catalyst: A variety of catalysts can be used, with 5% Palladium on carbon (Pd/C) being a

common choice. Other catalysts like P-2-Ni-Cu have also been reported.

Reaction Conditions: The hydrogenation is carried out under a hydrogen atmosphere. The

pressure and temperature are controlled to ensure the selective reduction of the carbon-

carbon double bond without reducing the aldehyde group.

Final Product: This step yields the final product, Helional (2-Methyl-3-(3,4-

methylenedioxyphenyl)propanal).

Purification: The crude product is typically purified by distillation under reduced pressure.
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Crossed-Aldol Condensation Synthesis of Helional.

Alternative Synthesis Routes
Other methods for synthesizing Helional have been explored to overcome some of the

limitations of the aldol condensation route, such as improving yield and simplifying purification.

This method starts with 1,2-methylenedioxybenzene.

Reactants: 1,2-methylenedioxybenzene is reacted with 2-methylprop-2-ene-1,1-diyl

diacetate.

Intermediate Formation: This reaction forms 1-acetoxy-2-methyl-3-(3,4-

methylendioxyphenyl)propene.

Hydrolysis: The intermediate is then hydrolyzed to yield Helional.
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Alkylation Synthesis Route to Helional.

This synthetic pathway offers another alternative for the preparation of Helional.

Starting Material: The synthesis begins with 5-propanoyl-1,3-benzodioxol.

Vilsmeier-Haack Reaction: The starting material is reacted with a Vilsmeier reagent (e.g.,

formed from phosphorus oxychloride and dimethylformamide) at a controlled temperature

(e.g., 0-40 °C). This step produces the unsaturated chloroaldehyde, 3-(benzo-1,3-dioxol-5-

yl)-3-chloro-2-methylacrylaldehyde.

Hydrodechlorination: The chloroaldehyde intermediate is then subjected to

hydrodechlorination. This is typically achieved using a catalyst such as 5% Pd/C in the

presence of a base (either organic or inorganic) and hydrogen gas.

Final Product: This final step yields Helional.
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Vilsmeier Reaction and Hydrodechlorination Route to Helional.

Mechanism of Olfactory Action
The perception of Helional's unique scent is initiated by its interaction with specific olfactory

receptors in the nasal epithelium.

Olfactory Receptor Activation
Research has identified the human olfactory receptor OR2J3 as a specific receptor for

Helional.[10] The binding of a Helional molecule to OR2J3 is the first step in the signal

transduction cascade that ultimately leads to the perception of its characteristic odor.

Intracellular Signaling Pathway
The activation of OR2J3 by Helional triggers a downstream signaling cascade within the

olfactory sensory neuron. While the canonical olfactory pathway involves the G-protein Gαolf

and adenylyl cyclase leading to cAMP production, studies on Helional's effect in other cell

types expressing OR2J3 have elucidated a pathway involving Phosphoinositide 3-kinase

(PI3K).

Ligand Binding: Helional binds to and activates the G-protein coupled receptor, OR2J3.

G-Protein Activation: Upon receptor activation, an associated G-protein is activated.
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PI3K Activation: The activated G-protein stimulates the activity of Phosphoinositide 3-kinase

(PI3K).

Intracellular Calcium Release: Activation of the PI3K pathway leads to the release of calcium

ions (Ca²⁺) from intracellular stores.

ERK Phosphorylation: The increase in intracellular calcium and other downstream effectors

of the PI3K pathway result in the phosphorylation and activation of Extracellular signal-

regulated kinase (ERK).

Cellular Response: In the context of olfaction, this signaling cascade culminates in the

depolarization of the olfactory sensory neuron and the transmission of a neural signal to the

brain for processing. Interestingly, in non-small-cell lung cancer cells, this pathway has been

shown to promote apoptosis and inhibit proliferation.[10]
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Helional-Induced Olfactory Signaling Pathway via OR2J3.
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Applications in Fragrance and Beyond
Helional's primary application is as a fragrance ingredient. Its fresh and clean scent profile

makes it a versatile component in:

Fine Fragrances: It is a key building block in marine, ozonic, and transparent floral

compositions.

Personal Care Products: Used in soaps, shampoos, deodorants, and lotions to impart a

fresh and clean aroma.[6]

Household Products: Incorporated into laundry detergents, fabric softeners, and air

fresheners for its pleasant and lasting scent.[5][6]

Beyond its use in perfumery, the discovery of Helional's interaction with OR2J3 and its effects

on cell signaling pathways in non-olfactory tissues has opened up new avenues of research

into the potential therapeutic applications of fragrance molecules.

Conclusion
From its discovery in the mid-20th century, Helional has established itself as an indispensable

molecule in the perfumer's palette. Its synthesis, primarily through a robust crossed-aldol

condensation reaction, has been refined over the years. The elucidation of its specific

interaction with the olfactory receptor OR2J3 and the subsequent PI3K-mediated signaling

pathway provides a deeper understanding of how this molecule elicits its characteristic fresh

and aqueous scent. As research continues to uncover the broader biological activities of

fragrance molecules, the story of Helional serves as a compelling example of the intricate and

evolving science of scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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